2-(Chloromethyl)-5-methoxy-1-benzofuran
Overview
Description
“2-(Chloromethyl)-5-methoxy-1-benzofuran” likely refers to a compound that contains a benzofuran core, which is a type of heterocyclic compound . The “2-(Chloromethyl)” and “5-methoxy” parts suggest that there are chloromethyl and methoxy functional groups attached to the benzofuran core .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be determined by techniques such as X-ray diffraction .Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be determined by techniques such as melting point analysis and viscosity measurements .Scientific Research Applications
Synthesis and β-Amyloid Aggregation Inhibition
2-(Chloromethyl)-5-methoxy-1-benzofuran derivatives have been synthesized and studied for their potential as β-amyloid aggregation inhibitors, crucial in Alzheimer's disease research. For instance, Choi et al. (2003) detailed the synthesis of a potent β-amyloid aggregation inhibitor using a related benzofuran compound (Choi, H., Seo, P., Son, B., & Kang, B., 2003).
Antimicrobial and Antitumor Activities
Research on benzofuran derivatives, including this compound, has shown promising antimicrobial and antitumor activities. For example, Hiremathad et al. (2015) emphasized the antimicrobial potential of benzofuran compounds, highlighting their significance in developing new therapeutic agents (Hiremathad, A., Patil, M. R., Chethana, K. R., Chand, K., Santos, M. A., & Keri, R. S., 2015).
Photocycloaddition Applications
Sakamoto et al. (2000) explored the photocycloaddition of substituted pyridines with benzofuran, which has implications for the synthesis of complex organic molecules and potential applications in drug synthesis and material science (Sakamoto, M., Kinbara, A., Yagi, T., Mino, T., Yamaguchi, K., & Fujita, T., 2000).
Novel Synthesis Methods
The versatility and potential applications of benzofuran derivatives in pharmaceuticals and materials science have prompted research into novel synthesis methods. For instance, More and Mali (2016) reported a general method for synthesizing 2-aryl/alkyl-5-bromo-7-methoxy benzofurans, applicable to producing biologically active natural products (More, K. R., & Mali, R. S., 2016).
Potential in Alzheimer's Disease Imaging
Labib (2013) described the synthesis of a benzofuran derivative for use as an amyloid imaging agent in Alzheimer's disease, indicating the potential of such compounds in diagnostic imaging (Labib, A., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(chloromethyl)-5-methoxy-1-benzofuran | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO2/c1-12-8-2-3-10-7(4-8)5-9(6-11)13-10/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJWHSCUFBASVMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC(=C2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30652798 | |
Record name | 2-(Chloromethyl)-5-methoxy-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30652798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933786-82-4 | |
Record name | 2-(Chloromethyl)-5-methoxy-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30652798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.